Calcium 2-ethylhexanoate
Overview
Description
Calcium 2-ethylhexanoate is used as an organic chemical synthesis intermediate .
Synthesis Analysis
The synthesis of metal 2-ethylhexanoates includes the reaction of metals with a reaction mixture including a carboxylate, preferably 2-ethylhexanoic acid .Molecular Structure Analysis
The molecular formula of Calcium 2-ethylhexanoate is C16H30CaO4. It has an average mass of 326.485 Da and a monoisotopic mass of 326.177002 Da .Chemical Reactions Analysis
Calcium 2-ethylhexanoate has been used in the decomposition of cumyl hydroperoxide in a chlorobenzene medium .Physical And Chemical Properties Analysis
Calcium 2-Ethylhexanoate is a Calcium source that is soluble in organic solvents as an organometallic compound .Scientific Research Applications
Organic Chemical Synthesis Intermediate
Calcium 2-ethylhexanoate is used as an organic chemical synthesis intermediate . This means it is used in the production of other organic compounds in chemical reactions.
Catalysts for Oxidation, Hydrogenation, and Polymerization
Calcium 2-ethylhexanoate is commonly used in various catalysts for oxidation, hydrogenation, and polymerization . Catalysts are substances that increase the rate of a chemical reaction by reducing the amount of energy needed to start the reaction.
Adhesion Promoter
It also serves as an adhesion promoter . Adhesion promoters are additives that increase the adhesion strength between two different materials.
Superconductor Grade Material
Calcium 2-ethylhexanoate is used as a superconductor grade material . Superconductors are materials that can conduct electricity without resistance when cooled to certain temperatures.
Production of Fatty Acid Conjugates
It is used in the production of fatty acid conjugates . Fatty acid conjugates are compounds formed by the union of fatty acids with another molecule, typically through an oxidation or reduction reaction.
Production of Calcium Salts
Calcium 2-ethylhexanoate is used in the production of calcium salts . Calcium salts are commonly used in food, pharmaceuticals, and cosmetics for their beneficial properties.
Mechanism of Action
Target of Action
Calcium 2-ethylhexanoate, also known as 2-ethylhexanoic acid calcium salt, is an organometallic compound It’s known that calcium plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways . More than 500 human proteins are known to bind or transport calcium .
Biochemical Pathways
Calcium ions are known to be involved in numerous biochemical pathways, including muscle contraction, neurotransmitter release, and cell growth
Pharmacokinetics
It’s known that calcium ions are absorbed in the intestines, distributed throughout the body, metabolized in various tissues, and excreted primarily in the urine
Result of Action
Calcium ions are known to have numerous effects at the molecular and cellular level, including regulating enzyme activity, controlling the electrical potential across cell membranes, and acting as a second messenger in signal transduction pathways
Action Environment
Factors such as ph, temperature, and the presence of other ions can affect the action and stability of calcium ions
Safety and Hazards
Future Directions
properties
IUPAC Name |
calcium;2-ethylhexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H16O2.Ca/c2*1-3-5-6-7(4-2)8(9)10;/h2*7H,3-6H2,1-2H3,(H,9,10);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTPCXXMGKDQPAO-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30CaO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5027063 |
Source
|
| Record name | Calcium 2-ethylhexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5027063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, White powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Hexanoic acid, 2-ethyl-, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium 2-ethylhexanoate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19601 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.00000086 [mmHg] |
Source
|
| Record name | Calcium 2-ethylhexanoate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19601 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Calcium 2-ethylhexanoate | |
CAS RN |
136-51-6 |
Source
|
| Record name | Calcium 2-ethylhexanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000136516 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexanoic acid, 2-ethyl-, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium 2-ethylhexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5027063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium bis(2-ethylhexanoate) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.772 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CALCIUM 2-ETHYLHEXOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4UT7R68TMI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of Calcium 2-ethylhexanoate in CO2 capture technology?
A1: Calcium 2-ethylhexanoate serves as a precursor material for synthesizing Calcium Oxide (CaO) sorbents. These sorbents play a crucial role in capturing carbon dioxide (CO2), a major greenhouse gas. []
Q2: How does the choice of organometallic precursor impact the CO2 capture performance of the resulting CaO?
A2: The research by [] investigated various organometallic precursors for CaO synthesis, including Calcium 2-ethylhexanoate. The study found that precursors like calcium propionate and calcium acetate resulted in CaO-sorbents with superior CO2 capture capacities compared to those derived from Calcium 2-ethylhexanoate. This difference is attributed to the intrinsic properties of each precursor, influencing the final structure and morphology of the synthesized CaO, and consequently its CO2 capture performance.
Q3: What are the potential advantages and disadvantages of using Calcium 2-ethylhexanoate as a precursor for CaO synthesis compared to other options?
A3: While the provided research [] highlights that Calcium 2-ethylhexanoate does not yield the most efficient CaO-sorbents for CO2 capture compared to some alternatives, further research is needed to comprehensively evaluate its potential advantages and disadvantages. Factors such as cost-effectiveness, ease of synthesis, and the environmental impact of using Calcium 2-ethylhexanoate require further investigation.
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